Cas no 2137443-05-9 (methyl 2-(5-amino-2-oxo-1,2-dihydropyridin-1-yl)butanoate)

• Product Name: methyl 2-(5-amino-2-oxo-1,2-dihydropyridin-1-yl)butanoate
• CAS No: 2137443-05-9
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 6570247
• PubChem ID: 165481444
• Update Time: 2025-10-24

methyl 2-(5-amino-2-oxo-1,2-dihydropyridin-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(5-amino-2-oxo-1,2-dihydropyridin-1-yl)butanoate
• EN300-1111787
• 2137443-05-9

• Inchi： 1S/C10H14N2O3/c1-3-8(10(14)15-2)12-6-7(11)4-5-9(12)13/h4-6,8H,3,11H2,1-2H3
• InChI Key： XNLOEPNXCFDCGR-UHFFFAOYSA-N
• SMILES： O(C)C(C(CC)N1C(C=CC(=C1)N)=O)=O

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 72.6Ų

Additional information on methyl 2-(5-amino-2-oxo-1,2-dihydropyridin-1-yl)butanoate

Methyl 2-(5-amino-2-oxo-1,2-dihydropyridin-1-yl)butanoate (CAS No. 2137443-05-9): A Comprehensive Overview

Methyl 2-(5-amino-2-oxo-1,2-dihydropyridin-1-yl)butanoate, identified by its CAS number 2137443-05-9, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a unique structural framework, has garnered attention for its potential applications in drug discovery and development. The presence of a dihydropyridine core and an amino group makes it a versatile scaffold for designing novel therapeutic agents.

The structural composition of methyl 2-(5-amino-2-oxo-1,2-dihydropyridin-1-yl)butanoate includes a β-keto ester moiety attached to a dihydropyridine ring. This configuration is particularly noteworthy as dihydropyridines are well-known for their role in calcium channel modulation, making them valuable in the treatment of cardiovascular diseases. The addition of an amino group further enhances its pharmacological potential by allowing for modifications that can improve bioavailability and target specificity.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing next-generation drugs. Dihydropyridines, in particular, have been extensively studied for their ability to interact with biological targets in a highly selective manner. The compound methyl 2-(5-amino-2-oxo-1,2-dihydropyridin-1-yl)butanoate exemplifies this trend, as it combines the favorable properties of dihydropyridines with additional functional groups that can enhance its therapeutic profile.

In vitro studies have demonstrated that derivatives of dihydropyridines can exhibit potent activity against various disease states. For instance, modifications to the dihydropyridine ring have been shown to influence receptor binding affinity and metabolic stability. The specific substitution pattern in methyl 2-(5-amino-2-oxo-1,2-dihydropyridin-1-yl)butanoate suggests that it may possess similar properties, making it a promising candidate for further investigation.

The pharmacokinetic properties of this compound are also of considerable interest. The ester group in its structure can influence both absorption and degradation rates, which are critical factors in determining drug efficacy. Additionally, the presence of an amino group provides opportunities for prodrug design, where the compound can be converted into a more stable form that releases active ingredients in vivo.

Current research is exploring the use of computational methods to predict the biological activity of molecules like methyl 2-(5-amino-2-oxo-1,2-dihydropyridin-1-yl)butanoate. These techniques leverage machine learning algorithms and large datasets to identify potential drug candidates with high accuracy. By integrating experimental data with computational predictions, scientists can accelerate the drug discovery process and reduce the time required to bring new therapies to market.

The synthesis of this compound represents another area of active investigation. Efficient synthetic routes are essential for producing sufficient quantities of material for preclinical and clinical studies. Recent developments in synthetic methodologies have enabled the construction of complex molecules like methyl 2-(5-amino-2-oxo-1,2-dihydropyridin-1-yl)butanoate with greater precision and yield. These advancements are crucial for ensuring that researchers have access to high-quality starting materials for their studies.

The potential applications of methyl 2-(5-amino-2-oxyo-dihydro-pyr-idin-l-l)-yl-butanoate extend beyond traditional therapeutic areas. Its structural features make it a valuable tool for studying enzyme mechanisms and developing novel diagnostic probes. By understanding how this compound interacts with biological systems, researchers can gain insights into disease pathways and identify new targets for intervention.

In conclusion, methyl 2-(5-amino--oxo-l ,z--dihydro-pyr-idin-l--yl)-butanoate (CAS No. 2137443--05--9) is a compound with significant pharmaceutical potential. Its unique structure and functional groups make it a promising candidate for further research in drug discovery. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in developing innovative therapies for various diseases.